Cas no 1260640-69-4 (2-Benzyl-2,3-dihydro-1H-isoindole-1-carboxylic acid ethyl ester hydrochloride)

• Product Name: 2-Benzyl-2,3-dihydro-1H-isoindole-1-carboxylic acid ethyl ester hydrochloride
• CAS No: 1260640-69-4
• MF: C₁₈H₂₀ClNO₂
• MW: 317.809904098511
• MDL: MFCD11858412
• CID: 4777619
• Update Time: 2025-05-19

2-Benzyl-2,3-dihydro-1H-isoindole-1-carboxylic acid ethyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Benzyl-2,3-dihydro-1H-isoindole-1-carboxylic acid ethyl ester hydrochloride
• SB32360
• ethyl 2-benzyl-2,3-dihydro-1H-isoindole-1-carboxylate hydrochloride

• MDL： MFCD11858412
• Inchi： 1S/C18H19NO2.ClH/c1-2-21-18(20)17-16-11-7-6-10-15(16)13-19(17)12-14-8-4-3-5-9-14;/h3-11,17H,2,12-13H2,1H3;1H
• InChI Key： RAQMKYMOMXCJNJ-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C1C2C=CC=CC=2CN1CC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 351
• Topological Polar Surface Area: 29.5

Additional information on 2-Benzyl-2,3-dihydro-1H-isoindole-1-carboxylic acid ethyl ester hydrochloride

Comprehensive Overview of 2-Benzyl-2,3-dihydro-1H-isoindole-1-carboxylic acid ethyl ester hydrochloride (CAS No. 1260640-69-4)

The compound 2-Benzyl-2,3-dihydro-1H-isoindole-1-carboxylic acid ethyl ester hydrochloride (CAS No. 1260640-69-4) is a synthetic organic molecule with significant potential in pharmaceutical and chemical research. Its unique structural features, including the isoindole core and benzyl substitution, make it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its versatility in synthesizing bioactive molecules, particularly in the fields of neurology and oncology.

One of the key reasons for the growing attention on 2-Benzyl-2,3-dihydro-1H-isoindole-1-carboxylic acid ethyl ester hydrochloride is its role in modulating specific biological pathways. Recent studies suggest that derivatives of this compound exhibit promising activity in targeting enzyme inhibition and receptor binding. This aligns with current trends in precision medicine, where researchers seek highly selective molecules to minimize side effects. The ethyl ester and hydrochloride components further enhance its solubility and bioavailability, critical factors in drug formulation.

From a synthetic chemistry perspective, the isoindole scaffold in CAS No. 1260640-69-4 offers a robust platform for structural modifications. Chemists can exploit the reactivity of the benzyl group and the carboxylic acid ethyl ester moiety to create diverse analogs. This flexibility is particularly valuable in fragment-based drug design, a hot topic in modern medicinal chemistry. The compound's stability under various conditions also makes it suitable for high-throughput screening and combinatorial chemistry applications.

In the context of green chemistry, 2-Benzyl-2,3-dihydro-1H-isoindole-1-carboxylic acid ethyl ester hydrochloride presents opportunities for sustainable synthesis. Researchers are exploring catalytic methods to produce this compound with minimal waste and energy consumption. This approach resonates with the pharmaceutical industry's push toward environmentally friendly processes. The hydrochloride salt form additionally simplifies purification steps, reducing the need for hazardous solvents.

Analytical characterization of CAS No. 1260640-69-4 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are crucial for reproducible research. The pharmaceutical industry places high importance on such quality control measures, especially when developing potential drug candidates. The ethyl ester hydrochloride derivative's crystalline nature facilitates these analyses.

Looking ahead, 2-Benzyl-2,3-dihydro-1H-isoindole-1-carboxylic acid ethyl ester hydrochloride may play a role in addressing current challenges in drug delivery systems. Its molecular properties suggest compatibility with various formulation technologies, including nanoparticle carriers and prodrug strategies. These applications align with the increasing demand for targeted therapies and controlled-release medications. The compound's isoindole-benzyl framework provides a balance between lipophilicity and polarity, optimizing membrane permeability.

In conclusion, CAS No. 1260640-69-4 represents an important building block in contemporary chemical research. Its structural features offer multiple avenues for innovation in drug development and material science. As the scientific community continues to explore its potential, this compound may contribute to breakthroughs in therapeutic areas with high unmet medical needs. The combination of its carboxylic acid ethyl ester functionality and hydrochloride salt form ensures both synthetic versatility and practical handling characteristics.